Cas no 1204475-86-4 (1H-Pyrrolo[2,3-b]pyridine-2,3-dicarboxylic acid)
1204475-86-4 structure
Product Name:1H-Pyrrolo[2,3-b]pyridine-2,3-dicarboxylic acid
CAS No:1204475-86-4
MF:C9H6N2O4
MW:206.154942035675
CID:835322
Update Time:2026-04-29
1H-Pyrrolo[2,3-b]pyridine-2,3-dicarboxylic acid Chemical and Physical Properties
Names and Identifiers
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- 1H-Pyrrolo[2,3-b]pyridine-2,3-dicarboxylic acid
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- Inchi: InChI=1S/C9H6N2O4/c12-8(13)5-4-2-1-3-10-7(4)11-6(5)9(14)15/h1-3H,(H,10,11)(H,12,13)(H,14,15)
- InChI Key: JAUCWBBRMXGDBE-UHFFFAOYSA-N
- SMILES: C1=CC2=C(N=C1)NC(=C2C(=O)O)C(=O)O
Computed Properties
- Hydrogen Bond Donor Count: 3
- Hydrogen Bond Acceptor Count: 6
- Heavy Atom Count: 15
- Rotatable Bond Count: 2
1H-Pyrrolo[2,3-b]pyridine-2,3-dicarboxylic acid Related Literature
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Siquan Zhang,Shengyao Wang,Liping Guo,Hao Chen,Bien Tan,Shangbin Jin J. Mater. Chem. C, 2020,8, 192-200
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Xiuxia Yang,Lei Zhao,Zhichao Liu,Shuyu Tian,Hao Zhang,Xuhui Xu,Jianbei Qiu,Xue Yu Phys. Chem. Chem. Phys., 2020,22, 16294-16300
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Mei-Yu Xu,Ya-Ting Wang,Qing-Ling Ni,Zi-Hao Zhang,Guang-Ming Liang,Liu-Cheng Gui Dalton Trans., 2016,45, 4993-4997
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Xiang Liu,Qian Sun,A. B. Djurišić,Maohai Xie,Baohu Dai,Jinyao Tang,Charles Surya,Changzhong Liao,Kaimin Shih RSC Adv., 2015,5, 100783-100789
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Felix Witte,Philipp Rietsch,Nithiya Nirmalananthan-Budau,Florian Weigert,Jan P. Götze,Ute Resch-Genger,Siegfried Eigler,Beate Paulus Phys. Chem. Chem. Phys., 2021,23, 17521-17529
1204475-86-4 (1H-Pyrrolo[2,3-b]pyridine-2,3-dicarboxylic acid) Related Products
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